Cas no 120-46-7 (Dibenzoylmethane)

Dibenzoylmethane Properties

Names and Identifiers

• 1,3-Diphenylpropane-1,3-dione
• 1,3-DIPHENYL-1,3-PROPANEDIONE
• DBM
• 3-Diphenyl-propane-1,3-dione
• 1,3-Diphenyl-1,3-propanediamine
• 1,3-diphenyl-3-propanedione
• 1,3-Diphenylpropanedione
• 2-Benzoylacetophenone
• 3-Propanedione,1,3-diphenyl-1
• arenzu dk 2
• -Benzoylacetophenone
• -Benzoylace-tophenone
• hodiastab 83
• -Hydroxy-chalkone
• karenzudk2
• omega-Benzoylacetophenone
• Phenyl phenacyl ketone
• Phenyl-hydroxystyrylketone
• Dibenzoylmethane
• 1.3-Diphenyl-1.3-propanedione
• Dibenzoylmethan
• Dibenzoylmethan-D12
• dppd-h
• Karenz DK 2
• rhodiastab83
• 1,3-Propanedione, 1,3-diphenyl-
• Rhodiastab 83
• Dibenzoyl-methane
• Karenzu DK2
• ANS7ME8OKC
• .omega.-Benzoylacetophenone
• NZZIMKJIVMHWJC-UHFFFAOYSA-N
• 1,3-Diphenyl-propane-1,3-dione
• Dibenzoylmethane, 98%
• dibenzoyl methane
• phenacyl phenyl ketone
• Karenz
• +Expand

• MDL： MFCD00003085
• InChIKey： NZZIMKJIVMHWJC-UHFFFAOYSA-N
• Inchi： 1S/C15H12O2/c16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13/h1-10H,11H2
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 0514910

Computed Properties

• Exact Mass: 224.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 224.08373
• Heavy Atom Count: 17
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 3.14230
• PSA: 34.14000
• Merck: 3009
• Refractive Index: 1.6600 (estimate)
• Water Partition Coefficient: It is Soluble in ether, chloroform, and aqueous sodium hydroxide. Insoluble in water.
• Boiling Point: 219-221 °C/18 mmHg(lit.)
• Melting Point: 77.0 to 80.0 deg-C
• Flash Point: 219-221℃/18mm
• FEMA: 2689
• Color/Form: Colorless oblique square flake crystals
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in chlorohydrin and chloroform, soluble in sodium hydroxide solution, insoluble in sodium carbonate solution, very slightly soluble in water.
• Density: 0.800 g/cm3

Dibenzoylmethane Security Information

• RTECS：TZ1930000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Dibenzoylmethane Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds